Cas no 2229284-18-6 (4-(propan-2-yloxy)but-1-yne)

4-(Propan-2-yloxy)but-1-yne is a versatile alkyne ether compound characterized by its reactive terminal alkyne group and ether linkage. Its structure, featuring an isopropoxy substituent, enhances solubility in organic solvents while maintaining reactivity in click chemistry and coupling reactions. This compound is particularly useful in synthetic organic chemistry as a building block for pharmaceuticals, agrochemicals, and advanced materials. The propargylic ether moiety allows for efficient functionalization via Sonogashira, Huisgen cycloaddition, or other alkyne-specific transformations. Its stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for researchers developing complex molecular architectures.

4-(propan-2-yloxy)but-1-yne structure

Product Name:4-(propan-2-yloxy)but-1-yne

CAS No:2229284-18-6

MF:C₇H₁₂O

MW:112.169582366943

CID:6032358

PubChem ID:20782688

Update Time:2025-06-07

4-(propan-2-yloxy)but-1-yne Chemical and Physical Properties

Names and Identifiers

- 4-(propan-2-yloxy)but-1-yne
- SCHEMBL10136489
- 2229284-18-6
- EN300-1771997
- Inchi： 1S/C7H12O/c1-4-5-6-8-7(2)3/h1,7H,5-6H2,2-3H3
- InChI Key： OQEBOHLXPQRMDW-UHFFFAOYSA-N
- SMILES： O(CCC#C)C(C)C

Computed Properties

Exact Mass: 112.088815002g/mol
Monoisotopic Mass: 112.088815002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 85.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 9.2Å²

4-(propan-2-yloxy)but-1-yne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1771997-0.05g	4-(propan-2-yloxy)but-1-yne	2229284-18-6	0.05g	$983.0	2023-09-20
Enamine	EN300-1771997-0.1g	4-(propan-2-yloxy)but-1-yne	2229284-18-6	0.1g	$1031.0	2023-09-20
Enamine	EN300-1771997-0.25g	4-(propan-2-yloxy)but-1-yne	2229284-18-6	0.25g	$1078.0	2023-09-20
Enamine	EN300-1771997-0.5g	4-(propan-2-yloxy)but-1-yne	2229284-18-6	0.5g	$1124.0	2023-09-20
Enamine	EN300-1771997-1.0g	4-(propan-2-yloxy)but-1-yne	2229284-18-6	1g	$1172.0	2023-06-03
Enamine	EN300-1771997-2.5g	4-(propan-2-yloxy)but-1-yne	2229284-18-6	2.5g	$2295.0	2023-09-20
Enamine	EN300-1771997-5.0g	4-(propan-2-yloxy)but-1-yne	2229284-18-6	5g	$3396.0	2023-06-03
Enamine	EN300-1771997-10.0g	4-(propan-2-yloxy)but-1-yne	2229284-18-6	10g	$5037.0	2023-06-03
Enamine	EN300-1771997-1g	4-(propan-2-yloxy)but-1-yne	2229284-18-6	1g	$1172.0	2023-09-20
Enamine	EN300-1771997-5g	4-(propan-2-yloxy)but-1-yne	2229284-18-6	5g	$3396.0	2023-09-20